3-cyano-5-methyl-N-(2-pyridinyl)-4-isoxazolecarboxamide

• IUPAC Name: 3-cyano-5-methyl-N-pyridin-2-yl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C11H8N4O2/c1-7-10(8(6-12)15-17-7)11(16)14-9-4-2-3-5-13-9/h2-5H,1H3,(H,13,14,16)
• InChI Key: XVSFKUDGCZZQST-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C#N)C(=O)NC2=CC=CC=N2
• Molecular Formula: C11H8N4O2
• Molecular Weight: 228.21 g/mol

Description

3-cyano-5-methyl-N-(2-pyridinyl)-4-isoxazolecarboxamide, also known as CMIP, is a novel compound that has been studied for its potential applications in various scientific research fields. CMIP is a heterocyclic compound with a unique structure that contains both a pyridine and an isoxazole ring. It has been used in a variety of studies, including those related to drug design, enzyme inhibition, and biocatalysis.

Scientific Research Applications

Prodrug Development

3-Carboxy-5-methyl-N-(4-(trifluoromethyl)phenyl)-4-isoxazolecarboxamide, a compound structurally similar to 3-cyano-5-methyl-N-(2-pyridinyl)-4-isoxazolecarboxamide, has been studied for its role as a prodrug. This compound demonstrates potential in being metabolized to yield plasma concentrations of anti-inflammatory agents, indicating its utility in drug development for anti-inflammatory purposes (Patterson, Cheung, & Ernest, 1992).

Immunological Impact

Isoxazole derivatives, including compounds structurally related to this compound, have been investigated for their immunosuppressive properties. These studies have shown that such compounds can significantly inhibit mitochondrial dihydroorotate dehydrogenase, an enzyme crucial for pyrimidine nucleotide synthesis, which is essential for normal immune cell function (Knecht & Löffler, 1998).

Chemical Synthesis and Applications

Research on chemical reactions involving 5-amino-3-methylisoxazole, a compound similar to this compound, has demonstrated its versatility in creating various chemical structures. This includes the production of N,4-diaryl-3,6-dimethylisoxazolо[5,4-b]pyridine-5-carboxamides under specific conditions, highlighting the compound's role in facilitating diverse chemical syntheses (Tkachenko et al., 2014).